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Compound of Interest

Compound Name: Dimethyl-F-OICR-9429-COOH

Cat. No.: B10854667

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl-F-OICR-9429-COOH is a chemical ligand for the WD40 repeat domain protein 5
(WDR5).[1][2] It serves as a crucial intermediate in the synthesis of Proteolysis Targeting
Chimeras (PROTACS), which are novel therapeutic agents designed to selectively degrade
target proteins within cells.[1] Given its role in the development of targeted protein degraders,
understanding the proper handling and dissolution of Dimethyl-F-OICR-9429-COOH is
paramount for successful experimental outcomes. This document provides detailed protocols
for the dissolution of Dimethyl-F-OICR-9429-COOH for various research applications.

The parent compound, OICR-9429, is a well-characterized small-molecule inhibitor that
potently antagonizes the interaction between WDR5 and Mixed Lineage Leukemia (MLL)
proteins.[3][4][5] This inhibition has been shown to have therapeutic potential in various
cancers, including acute myeloid leukemia (AML).[3][6]

Chemical Information
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Property Value

4-fluoro-3-[3-[[6-0x0-4-(trifluoromethyl)-1H-
Full Chemical Name pyridine-3-carbonyllamino]-4-[(3S,5R)-3,4,5-
trimethylpiperazin-1-yl]phenyllbenzoic acid[7]

Molecular Formula C27H26F4N404[1][2]

Molecular Weight 546.51 g/mol [1]

Appearance Light brown to brown solid[1]

Primary Target WDA40 repeat domain protein 5 (WDR5)[1][2]

Solubility Data

The solubility of Dimethyl-F-OICR-9429-COOH is critical for the preparation of stock solutions
for in vitro and in vivo experiments. Based on available data, the compound exhibits high
solubility in Dimethyl Sulfoxide (DMSO).

Solvent Concentration Remarks

Requires sonication for

complete dissolution. It is

highly recommended to use
DMSO 200 mg/mL (365.96 mM)

freshly opened, anhydrous

DMSO as the compound is

hygroscopic.[1]

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO

This protocol describes the preparation of a 200 mg/mL stock solution of Dimethyl-F-OICR-
9429-COOH in DMSO.

Materials:
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e Dimethyl-F-OICR-9429-COOH powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), freshly opened
 Sterile, conical-bottom microcentrifuge tubes or vials

o Calibrated micropipettes

e \Vortex mixer

» Ultrasonic water bath

Procedure:

e Weighing the Compound: Carefully weigh the desired amount of Dimethyl-F-OICR-9429-
COOH powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 200
mg/mL solution, weigh 200 mg of the compound.

e Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube. For a 200
mg/mL solution, add 1 mL of DMSO.

e |nitial Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to initially suspend
the compound.

e Sonication: Place the tube in an ultrasonic water bath and sonicate until the solution is clear
and all solid material has dissolved. This may take several minutes. Visually inspect the
solution against a light source to ensure complete dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage. When stored at
-20°C, the solution should be used within one month. For storage at -80°C, the solution is
stable for up to six months. Protect from light.[1]

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare
working solutions for treating cells in culture.
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Materials:

High-concentration stock solution of Dimethyl-F-OICR-9429-COOH in DMSO
Appropriate cell culture medium (e.g., DMEM, RPMI-1640)
Sterile microcentrifuge tubes or plates

Calibrated micropipettes

Procedure:

Thawing the Stock Solution: Thaw a single-use aliquot of the high-concentration DMSO
stock solution at room temperature.

Serial Dilution (if necessary): For lower final concentrations, it may be necessary to perform
an intermediate dilution of the stock solution in DMSO or cell culture medium.

Final Dilution: Directly add the required volume of the DMSO stock solution to the pre-
warmed cell culture medium to achieve the desired final concentration. For example, to
prepare 1 mL of a 10 uM working solution from a 200 mg/mL (365.96 mM) stock, add 0.027
uL of the stock solution to 1 mL of medium. It is recommended to add the DMSO stock to a
larger volume of medium and mix well to ensure homogeneity.

DMSO Concentration Control: Ensure that the final concentration of DMSO in the cell culture
medium is consistent across all experimental conditions, including the vehicle control
(medium with the same percentage of DMSO without the compound). Typically, the final
DMSO concentration should be kept below 0.5% (v/v) to minimize solvent-induced
cytotoxicity.

Immediate Use: Use the freshly prepared working solution immediately for treating cells.

Visualization of Experimental Workflow

The following diagram illustrates the key steps for preparing a stock solution of Dimethyl-F-
OICR-9429-COOH.
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Workflow for Preparing Dimethyl-F-OICR-9429-COOH Stock Solution
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Caption: Workflow for dissolving and preparing Dimethyl-F-OICR-9429-COOH solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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